1-Methyl-3-(5-nitrofuran-2-yl)-1H-pyrazole-4-carbaldehyde

• CAS No.: 61619-60-1
• Molecular Formula: C9H7N3O4
• Molecular Weight: 221.17 g/mol
• IUPAC Name: 1-methyl-3-(5-nitrofuran-2-yl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C9H7N3O4/c1-11-4-6(5-13)9(10-11)7-2-3-8(16-7)12(14)15/h2-5H,1H3
• InChI Key: QDURSWCHUGIFBU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=CC=C(O2)[N+](=O)[O-])C=O

Description

1-Methyl-3-(5-nitrofuran-2-yl)-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C9H7N3O4 and its molecular weight is 221.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Heat 1.0 g of 1-methyl-3-(5-nitro-2-furyl)pyrazole together with 0.73 g of hexamethylenetetramine and 11.6 g of trifluoroacetic acid for 4.5 hours at boiling point. Add the resulting 4-pyrazolylmethyleneammonium-salt-containing solution to 31 ml of ice water. Stir the thus-obtained admixture for 15 minutes, and make it alkaline with concentrated sodium carbonate solution. Filter off the precipitate and wash it with water until it is neutral to obtain 1-methyl-3-(5-nitro-2-furyl)pyrazole-4-carboxaldehyde [melting point: 181° to 182° C] with a yield of 79%.